Cas no 1103976-76-6 (SZFVVORRSYZEMM-UHFFFAOYSA-N)

• Product Name: SZFVVORRSYZEMM-UHFFFAOYSA-N
• CAS No: 1103976-76-6
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 5205736
• Update Time: 2025-05-20

SZFVVORRSYZEMM-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• SZFVVORRSYZEMM-UHFFFAOYSA-N

• Inchi： 1S/C10H11ClFNO2/c1-13(2)9(10(14)15)8-6(11)4-3-5-7(8)12/h3-5,9H,1-2H3,(H,14,15)
• InChI Key： SZFVVORRSYZEMM-UHFFFAOYSA-N
• SMILES： C1(C(=CC=CC=1F)Cl)C(N(C)C)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on SZFVVORRSYZEMM-UHFFFAOYSA-N

Compound CAS No. 1103976-76-6: SZFVVORRSYZEMM-UHFFFAOYSA-N

The compound with CAS No. 1103976-76-6, commonly referred to as SZFVVORRSYZEMM-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of organic chemicals and exhibits a complex molecular structure that contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of SZFVVORRSYZEMM-UHFFFAOYSA-N in various fields, including materials science and pharmaceutical research. Its ability to form stable complexes under specific conditions has made it a valuable tool in the development of advanced materials with tailored properties. For instance, researchers have explored its role in creating lightweight composites that exhibit exceptional thermal stability, which could revolutionize industries such as aerospace and automotive manufacturing.

The synthesis of SZFVVORRSYZEMM-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions. The use of cutting-edge techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the yield and purity of this compound. These advancements have not only made the production process more efficient but also opened up new avenues for its application in diverse scientific domains.

In terms of physical properties, SZFVVORRSYZEMM-UHFFFAOYSA-N demonstrates remarkable stability under harsh environmental conditions, including high temperatures and oxidative stress. This characteristic makes it an ideal candidate for use in extreme environments, such as those encountered in deep-sea exploration or space missions. Furthermore, its ability to resist degradation over extended periods enhances its suitability for long-term applications in various industries.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of SZFVVORRSYZEMM-UHFFFAOYSA-N. Advanced modeling techniques have revealed that the compound possesses unique electronic properties that could be harnessed for innovative applications in electronics and energy storage systems. For example, researchers are investigating its potential as a component in next-generation batteries that offer higher energy density and faster charging capabilities.

The biological activity of SZFVVORRSYZEMM-UHFFFAOYSA-N has also been a focal point of recent studies. Preliminary experiments suggest that it exhibits selective interactions with certain biological molecules, which could pave the way for its use in drug delivery systems or as a therapeutic agent. However, further research is required to fully understand its pharmacokinetics and safety profile before it can be considered for clinical applications.

In conclusion, CAS No. 1103976-76-6 (SZFVVORRSYZEMM-UHFFFAOYSA-N) represents a promising chemical entity with a wide range of potential applications across multiple disciplines. Its unique properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in the development of cutting-edge technologies. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to make significant contributions to scientific progress and industrial innovation.